Cas no 514-39-6 (Periplogenin)

• Product Name: Periplogenin
• CAS No: 514-39-6
• Molecular Formula: C₂₃H₃₄O₅
• Molecular Weight: 390.5131
• MDL: MFCD01745139
• CID: 367841
• PubChem ID: 10574

Periplogenin Properties

Names and Identifiers

• Card-20(22)-enolide,3,5,14-trihydroxy-, (3b,5b)-
• 3-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Bio-0181
• Desoxostrophanthidin
• Periplogenin
• 5-beta-Hydroxydigitoxigenin
• B6808P7IY9
• 5.beta.-Hydroxydigitoxigenin
• QJPCKAJTLHDNCS-FBAXFMHRSA-N
• 8209AH
• PERIPLOGENIN [MI]
• 3.beta.,5.beta.,14.beta.-Trihydroxy-20(22)-cardenolide
• 5.beta.-Card-20(22)-enolide, 3.beta.,5,14-trihydroxy-
• CCG-268535
• CS-0022615
• AKOS015897157
• 514-39-6
• MFCD01745139
• CHEMBL460768
• 3,5,14-Trihydroxycard-20(22)-enolide #
• DTXSID50965711
• SCHEMBL1483841
• 3-beta,5,14-Trihydroxy-5-beta-card-20(22)-enolide
• HY-N2414
• 3,5,14-Trihydroxycard-20(22)-enolide
• s9168
• AC-34247
• 5-beta-CARD-20(22)-ENOLIDE, 3-beta,5,14-TRIHYDROXY-
• UNII-B6808P7IY9
• Card-20(22)-enolide, 3,5,14-trihydroxy-, (3.beta.,5.beta.)-
• Card-20(22)-enolide, 3,5,14-trihydroxy-, (3-beta,5-beta)-
• Q27274425
• 1ST174296
• (3.BETA.,5.BETA.)-3,5,14-TRIHYDROXYCARD-20(22)-ENOLIDE
• MS-26510
• NS00093752
• Card-20(22)-enolide, 3,5,14-trihydroxy-, (3-beta,5-beta)-(9CI)
• DA-56703
• 5beta-Card-20(22)-enolide, 3beta,5,14-trihydroxy-
• (3beta,5beta)-3,5,14-trihydroxycard-20(22)-enolide
• 3beta,5beta,14beta-Trihydroxy-20(22)-cardenolide
• 3-((3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)-2H-furan-5-one
• Card-20(22)-enolide, 3,5,14-trihydroxy-, (3beta,5beta)-
• 5beta-Hydroxydigitoxigenin

• MDL： MFCD01745139
• InChIKey： QJPCKAJTLHDNCS-FBAXFMHRSA-N
• Inchi： 1S/C23H34O5/c1-20-7-3-15(24)12-22(20,26)9-5-18-17(20)4-8-21(2)16(6-10-23(18,21)27)14-11-19(25)28-13-14/h11,15-18,24,26-27H,3-10,12-13H2,1-2H3/t15-,16+,17-,18+,20+,21+,22-,23-/m0/s1
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])C(=O)OC3([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]3(C([H])([H])C([H])([H])[C@@]21[H])O[H])O[H]

Computed Properties

• Exact Mass: 390.240624g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 390.240624g/mol
• Monoisotopic Mass: 390.240624g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 28
• Complexity: 733
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 390.5

Experimental Properties

• LogP: 2.71920
• PSA: 86.99000
• Boiling Point: 583.0±50.0 °C at 760 mmHg
• Melting Point: 245-248 ºC
• Vapor Pressure: 0.0±3.7 mmHg at 25°C
• Flash Point: 200.4±23.6 °C
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• Color/Form: Powder
• Specific Rotation: D27 +31.5° (c = 1.04 in alcohol)
• Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives